Bis(2-ethylhexyl) hydrogen phosphate

• CAS No.: 298-07-7
• Product Name: Bis(2-ethylhexyl) hydrogen phosphate
• Molecular Formula: C16H35O4P
• Molecular Weight: 322.42 g/mol
• IUPAC Name: bis(2-ethylhexyl) hydrogen phosphate
• Standard InChI: InChI=1S/C16H35O4P/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)
• Standard InChIKey: SEGLCEQVOFDUPX-UHFFFAOYSA-N
• SMILES: CCCCC(CC)COP(=O)(O)OCC(CC)CCCC
• Canonical SMILES: CCCCC(CC)COP(=O)(O)OCC(CC)CCCC
• Boiling Point: 155 °C at 0.015 mm Hg
• Colorform: Viscous liquid; Amber liquid
• Density: 0.977 at 68 °F (USCG, 1999); 0.975 g/cu cm at 25 deg; 0.96 g/cm³
• Flash Point: 385 °F (USCG, 1999); 385 °F (196 °C) (Open cup); About 198 °C (closed cup); 196 °C o.c.
• Melting Point: less than -76 °F (USCG, 1999); -50.0 °C; -50 °C
• Physical Description: Di-(2-ethylhexyl)phosphoric acid is an odorless light yellow liquid. Floats on water. (USCG, 1999); Liquid; COLOURLESS OR AMBER LIQUID.
• Description: Di-(2-ethylhexyl)phosphoric acid is an odorless light yellow liquid. Floats on water. (USCG, 1999)
• Related CAS: 141-65-1 (hydrochloride salt); 4971-46-4 (potassium salt); 4971-47-5 (ammonium salt)
• Solubility: Soluble in benzene, hexane, and 4-methyl-2-pentanone; In water, 1.82X10+2 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 0.21
• Synonyms: 2-Ethyl-1-hexanol Hydrogen Phosphate; 2-Ethyl-1-hexanol Hydrogen Phosphate_x000B_A 208; A 208 (phosphate); Baysolvex D 2EHPA; Bis(2-ethylhexyl) Hydrogen Phosphate; Bis(2-ethylhexyl) Orthophosphate; Bis(2-ethylhexyl) phosphate_x000B_D 2EHPA; DEHAP; DP 8; DP 8R; D
• Vapor Pressure: 4.65X10-8 mm Hg at 25 °C (est); Vapor pressure, Pa at 20 °C:
• PubChem Compound: 9275
• Last Modified: Nov 11 2021